6-chloro-4-oxo-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-4H-chromene-2-carboxamide

• Molecular Formula: C15H12ClN3O3S
• Molecular Weight: 349.8 g/mol
• IUPAC Name: 6-chloro-4-oxo-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)chromene-2-carboxamide
• InChI: InChI=1S/C15H12ClN3O3S/c1-7(2)14-18-19-15(23-14)17-13(21)12-6-10(20)9-5-8(16)3-4-11(9)22-12/h3-7H,1-2H3,(H,17,19,21)
• InChI Key: METXRTQAPDEQCL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(S1)NC(=O)C2=CC(=O)C3=C(O2)C=CC(=C3)Cl

Description

6-Chloro-4-oxo-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-4H-chromene-2-carboxamide is a heterocyclic compound featuring a chromene core fused with a 1,3,4-thiadiazole moiety. The chromene ring is substituted with a chlorine atom at position 6 and a ketone group at position 4, while the carboxamide group bridges the chromene to the thiadiazole ring. The thiadiazole is further substituted with an isopropyl group at position 3.

Preparation Methods

The synthesis of 6-chloro-4-oxo-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-4H-chromene-2-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the chromene core: This is usually achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the thiadiazole moiety: This step involves the reaction of the chromene derivative with a thiadiazole precursor, often under reflux conditions with suitable catalysts.

Chlorination and carboxamidation:

Industrial production methods may involve optimization of these steps to enhance yield and purity, often using continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

6-chloro-4-oxo-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-4H-chromene-2-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the formation of reduced chromene derivatives.

Substitution: Nucleophilic substitution reactions can occur at the chlorine atom, leading to the formation of various substituted derivatives.

Hydrolysis: The carboxamide group can undergo hydrolysis under acidic or basic conditions, yielding the corresponding carboxylic acid and amine.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like amines and thiols. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

6-chloro-4-oxo-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-4H-chromene-2-carboxamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an anticancer agent due to its ability to inhibit specific molecular targets involved in cancer cell proliferation.

Biological Studies: The compound is used in studies exploring its antimicrobial and anti-inflammatory properties, making it a candidate for developing new therapeutic agents.

Chemical Biology: Researchers use this compound to study its interactions with various biological macromolecules, providing insights into its mechanism of action and potential therapeutic uses.

Industrial Applications: It is explored for its potential use in the synthesis of other biologically active compounds and as a building block in organic synthesis.

Mechanism of Action

The mechanism of action of 6-chloro-4-oxo-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-4H-chromene-2-carboxamide involves its interaction with specific molecular targets. It is known to inhibit enzymes and proteins involved in critical biological pathways, such as the WNT/β-catenin signaling pathway, which plays a role in cell proliferation and differentiation . The compound binds to these targets, disrupting their normal function and leading to the inhibition of cancer cell growth and proliferation.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Analogues in the 1,3,4-Thiadiazole Family

Several compounds sharing the 1,3,4-thiadiazole scaffold but differing in substituents and linked moieties have been synthesized and characterized (). Key examples include:

Table 1: Comparison of Thiadiazole-Linked Chromene Carboxamides

Compound Name	Substituents (Chromene/Thiadiazole)	Molecular Weight (g/mol)	Melting Point (°C)	XLogP3	Biological Activity (if reported)
Target Compound	6-Cl, 4-oxo; 5-isopropyl-thiadiazole	Not provided	Not reported	~3.8*	Not specified
6-Chloro-7-methyl-4-oxo-N-(5-prop-2-enylsulfanyl-1,3,4-thiadiazol-2-yl)-chromene-2-carboxamide	6-Cl,7-Me,4-oxo; 5-allylthio-thiadiazole	393.9	Not reported	3.8	Not specified
7,8-Dimethyl-4-oxo-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-chromene-2-carboxamide	7,8-diMe,4-oxo; 5-isopropyl-thiadiazole	343.4	Not reported	Not reported	Not specified

*Estimated based on structural similarity to .

Key Observations:

• Lipophilicity: The XLogP3 value of 3.8 () suggests moderate lipophilicity, which may influence membrane permeability in biological systems.
• Synthetic Yields: Related thiadiazole-acetamide derivatives () show yields ranging from 68% to 88%, with melting points between 132–170°C, indicating stable crystalline structures .

Comparison with Non-Chromene Thiadiazole Derivatives

and highlight thiadiazole derivatives with varied bioactivities:

• Antimicrobial Activity: Bis(4-(5-(N-cyclohexylamino)-1,3,4-thiadiazol-2-yl)phenyl)methanone (C1 in ) demonstrated significant antibiofilm and efflux pump inhibition, attributed to the thiadiazole-aryl linkage .
• Substituent Influence: Compounds with bulkier substituents (e.g., benzylthio in ’s 5h) exhibited higher yields (88%) but lower melting points (133–135°C), suggesting reduced crystallinity compared to smaller substituents (e.g., methylthio in 5f, m.p. 158–160°C) .

Biological Activity

The compound 6-chloro-4-oxo-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-4H-chromene-2-carboxamide is a derivative of chromene and thiadiazole, which has garnered interest due to its potential biological activities. This article reviews the biological activity of this compound, including its antimicrobial, anticancer, and other pharmacological properties.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{14}\text{H}_{14}\text{Cl}\text{N}_3\text{O}_2\text{S}$$

This structure includes a chlorinated chromene backbone and a thiadiazole moiety, which are critical for its biological properties.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial activity of similar compounds featuring thiadiazole derivatives. These compounds have shown effectiveness against various Gram-positive and Gram-negative bacteria.

Case Study:
In a comparative study, derivatives with chlorinated phenyl groups exhibited enhanced antimicrobial activities due to increased lipophilicity and electrophilicity, allowing better penetration into bacterial cells. For instance, compounds with dichloro substitutions demonstrated significant activity against resistant strains of Enterococcus faecium .

Anticancer Activity

The anticancer potential of 6-chloro-4-oxo-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-4H-chromene-2-carboxamide has been investigated in vitro.

Research Findings:

• Cell Lines Tested: The compound was tested against A549 (lung cancer) and Caco-2 (colorectal cancer) cell lines.
• Results:
  • The compound exhibited a significant reduction in cell viability in Caco-2 cells (39.8% viability at 100 µM) compared to untreated controls (p < 0.001).
  • In contrast, A549 cells showed less susceptibility, indicating a selective anticancer effect .

The proposed mechanisms by which this compound exerts its biological effects include:

• Inhibition of DNA synthesis: Similar compounds have been shown to interfere with DNA replication in cancer cells.
• Apoptosis induction: The compound may trigger apoptotic pathways leading to cell death in malignant cells .

Pharmacological Profile

The pharmacological profile of the compound suggests potential applications beyond antimicrobial and anticancer activities.

Activity	Description	Reference
Antimicrobial	Effective against Gram-positive bacteria
Anticancer	Significant reduction in viability of Caco-2 cells
Apoptosis induction	Triggers programmed cell death